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Compound of Interest

Compound Name: PIK-C98

Cat. No.: B1677875 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper handling and disposal of potent compounds like PIK-C98, a PI3K inhibitor, are

critical for maintaining a safe laboratory environment and ensuring environmental protection.

This document provides a comprehensive, step-by-step guide for the operational and disposal

plans for PIK-C98, aligning with standard laboratory safety practices and regulatory

compliance. All personnel handling this compound must adhere to these procedures to mitigate

potential hazards.

Core Safety and Handling Precautions
Before beginning any work with PIK-C98, it is imperative to be thoroughly familiar with its

chemical properties and potential hazards. Although a specific Safety Data Sheet (SDS) for

PIK-C98 is not readily available, it should be treated as a potentially hazardous substance. The

consistent use of appropriate Personal Protective Equipment (PPE) is mandatory.

Engineering Controls:

All work with PIK-C98 should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation risk.

An eyewash station and safety shower must be readily accessible in the immediate work

area.
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Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat is necessary to protect from splashes.

Quantitative Data Summary
For ease of reference, the key chemical data for PIK-C98 are summarized below.

Property Value

Molecular Formula C₁₆H₁₀Cl₂N₂OS

Molecular Weight 349.22 g/mol

CAS Number 691388-62-2

Chemical Name
2-Cyano-5-[5-(2,5-dichlorophenyl)-2-

furanyl]-2,4-pentadienethioamide

Step-by-Step Disposal Protocol for PIK-C98
The disposal of PIK-C98 and any materials contaminated with it must be managed as

hazardous chemical waste. Adherence to your institution's and local environmental regulations

is mandatory.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired PIK-C98 powder in its original container or a new, clearly

labeled, and sealed waste container.

All disposable materials that have come into direct contact with the compound, such as

weigh boats, pipette tips, and contaminated gloves, must be collected in a designated,

sealed hazardous waste bag or container.[1]
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Liquid Waste:

Solutions containing PIK-C98 should be collected in a dedicated, leak-proof, and

chemically compatible hazardous waste container.[1][2]

Given that PIK-C98 is a chlorinated organic compound, it is crucial to collect this waste in

a container specifically designated for halogenated organic waste. Do not mix with non-

halogenated solvent waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.[3]

Empty Containers:

Empty containers that held PIK-C98 should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).

The rinsate from this process must be collected and disposed of as hazardous liquid

waste in the halogenated waste stream.[3]

After triple-rinsing, the container labels should be defaced, and the container can then be

disposed of as regular laboratory glass or plastic waste, in accordance with institutional

policies.

2. Labeling and Storage:

All waste containers must be accurately and clearly labeled with "Hazardous Waste," the full

chemical name "PIK-C98," and the name of the solvent(s) used.

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.

Ensure all waste containers are kept securely closed except when actively adding waste.

The use of secondary containment for all liquid waste containers is highly recommended to

prevent spills.

3. Scheduling Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.
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Under no circumstances should PIK-C98 or its solutions be disposed of down the drain or in

the regular trash.[1] Chlorinated organic compounds are persistent environmental pollutants

and require specialized disposal methods, typically high-temperature incineration.[3][4]

Experimental Workflow for PIK-C98 Disposal
The following diagram outlines the logical workflow for the proper disposal of PIK-C98 waste.
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A workflow for the safe disposal of PIK-C98 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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